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Compound of Interest

Compound Name: Triacetylphloroglucinol

Cat. No.: B017671 Get Quote

Essential Safety and Handling Guide for
Triacetylphloroglucinol
For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling Triacetylphloroglucinol, including detailed operational and disposal

plans. Adherence to these procedures is critical for minimizing risks and ensuring regulatory

compliance.

Physicochemical and Hazard Data
A summary of the key safety and physical properties of Triacetylphloroglucinol is presented

below. This information is crucial for a comprehensive risk assessment before handling the

compound.
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Property Data

Chemical Identity Phloroglucinol triacetate

CAS Number 2999-40-8

Molecular Formula C₁₂H₁₂O₆

Molecular Weight 252.22 g/mol

Appearance Solid

Hazard Statements

Harmful if swallowed. Causes skin irritation.

Causes serious eye irritation. May cause

respiratory irritation.[1][2]

Signal Word Warning[2][3]

Precautionary Notes

Avoid breathing

dust/fume/gas/mist/vapors/spray.[1] Wash face,

hands, and any exposed skin thoroughly after

handling.[1][2][3] Wear protective

gloves/protective clothing/eye protection/face

protection.[1][4] Use only outdoors or in a well-

ventilated area.[1][2]

Storage
Keep containers tightly closed in a dry, cool, and

well-ventilated place.[1] Store locked up.[1][2]

Operational Plan for Safe Handling
A systematic approach to handling Triacetylphloroglucinol is essential to minimize exposure

and ensure safety. The following step-by-step protocol outlines the key stages from receipt of

the chemical to its use in experimental procedures.

1. Receiving and Storage:

Upon receipt, inspect the container for any damage or leaks.

Wear appropriate Personal Protective Equipment (PPE), including chemical-resistant gloves

and safety glasses.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://datasheets.scbt.com/sds/aghs/en/sc-281129.pdf
https://www.sigmaaldrich.com/GB/en/sds/sial/p3502
https://www.sigmaaldrich.com/GB/en/sds/sial/p3502
https://www.tcichemicals.com/BE/en/sds/T3688_EU_6N.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-281129.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-281129.pdf
https://www.sigmaaldrich.com/GB/en/sds/sial/p3502
https://www.tcichemicals.com/BE/en/sds/T3688_EU_6N.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-281129.pdf
https://cdn.images.fecom-media.com/FE00002521/documents/B8R04112.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-281129.pdf
https://www.sigmaaldrich.com/GB/en/sds/sial/p3502
https://datasheets.scbt.com/sds/aghs/en/sc-281129.pdf
https://datasheets.scbt.com/sds/aghs/en/sc-281129.pdf
https://www.sigmaaldrich.com/GB/en/sds/sial/p3502
https://www.benchchem.com/product/b017671?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b017671?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Store the container in a designated, well-ventilated, cool, and dry area away from

incompatible materials.

Ensure the storage area is securely locked.[1][2]

2. Engineering Controls:

All handling of solid Triacetylphloroglucinol that may generate dust should be conducted in

a certified chemical fume hood or a glove box to minimize inhalation exposure.[1]

Ensure that an eyewash station and a safety shower are readily accessible in the immediate

work area.[5]

3. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety glasses with side shields or chemical safety goggles.

[1] A face shield may be required for operations with a high risk of splashing.[6][7]

Skin Protection: Wear a lab coat and chemical-resistant gloves (e.g., nitrile gloves).[1][8]

Ensure gloves are regularly inspected for tears or contamination and are replaced as

needed.[8]

Respiratory Protection: If dust is generated and engineering controls are not sufficient, a

NIOSH/MSHA-approved respirator should be worn.[1][5]

4. Weighing and Aliquoting:

Perform these tasks within a chemical fume hood to control dust.

Use appropriate tools (e.g., spatulas) to handle the solid material, minimizing the creation of

airborne dust.

Close the container tightly immediately after use.

5. Experimental Use:

Handle all solutions containing Triacetylphloroglucinol within a fume hood.
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Avoid direct contact with the skin and eyes.

Wash hands thoroughly after handling, even if gloves were worn.[1][2][3]

Emergency Procedures
Immediate and appropriate action is critical in the event of an emergency involving

Triacetylphloroglucinol.

Skin Contact: Immediately wash the affected area with plenty of soap and water.[1][2][4]

Remove contaminated clothing.[2][4] If skin irritation persists, seek medical attention.[2][3]

Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15

minutes, occasionally lifting the upper and lower eyelids.[4] Remove contact lenses if present

and easy to do.[2][3][4] Seek immediate medical attention.[2][4]

Inhalation: Move the affected person to fresh air.[1][4] If breathing is difficult, provide oxygen.

If the person is not breathing, give artificial respiration.[1] Seek medical attention.[1][2][4]

Ingestion: Do NOT induce vomiting.[4] Rinse the mouth with water.[1][4] Never give anything

by mouth to an unconscious person.[1][4] Seek immediate medical attention.[4]

Disposal Plan
Proper disposal of Triacetylphloroglucinol and its containers is crucial to prevent

environmental contamination and ensure regulatory compliance.

1. Waste Identification:

All disposable materials contaminated with Triacetylphloroglucinol (e.g., gloves, weigh

boats, paper towels) should be considered chemical waste.

Unused or unwanted Triacetylphloroglucinol is also classified as chemical waste.

2. Waste Segregation and Collection:

Collect all solid waste contaminated with Triacetylphloroglucinol in a designated, properly

labeled, and sealed waste container.
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Liquid waste containing Triacetylphloroglucinol should be collected in a separate, labeled,

and sealed container.

Do not mix with other incompatible waste streams.

3. Labeling:

The waste container must be clearly labeled with "Hazardous Waste" and the full chemical

name: "Triacetylphloroglucinol".

Include the date the waste was first added to the container.

4. Storage of Waste:

Store waste containers in a designated satellite accumulation area that is secure and under

the control of the laboratory personnel.

Ensure the waste storage area is well-ventilated.

5. Final Disposal:

Dispose of the chemical waste through your institution's Environmental Health and Safety

(EHS) office.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

[1] Do not dispose of down the drain or in the regular trash.

Visual Workflow for Chemical Spill Response
The following diagram outlines the procedural flow for safely managing a

Triacetylphloroglucinol spill in the laboratory.
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Workflow for Triacetylphloroglucinol Spill Response

Immediate Actions & Assessment

Containment & Cleanup

Waste Management & Reporting

Spill Occurs

Alert others in the area

Evacuate immediate area
if necessary

Assess spill size and risk

Major Spill
Contact EHS

Don appropriate PPE:
- Chemical resistant gloves

- Safety goggles
- Lab coat

- Respirator (if powder)

Minor Spill

Contain the spill
(use absorbent pads for liquids,

 or gently cover powder)

Clean up the spill:
- Solid: Gently sweep into a dustpan

- Liquid: Use absorbent material

Decontaminate the area
with appropriate solvent

Place all contaminated materials
into a labeled hazardous waste bag

Report the spill to the
Lab Supervisor and EHS

Restock spill kit

Click to download full resolution via product page

Caption: Logical workflow for responding to a Triacetylphloroglucinol spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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